Cas no 2137970-74-0 (tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate)

Tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate is a specialized carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group, a benzyl substituent, and an ethoxymethyl-substituted α,β-unsaturated ketone moiety. This compound is valuable in synthetic organic chemistry, particularly in peptide and heterocycle synthesis, where the Boc group provides selective deprotection under mild acidic conditions. The ethoxymethyl and α,β-unsaturated carbonyl functionalities offer versatility for further functionalization, including nucleophilic additions or cyclization reactions. Its structural complexity makes it a useful intermediate for constructing pharmacophores or advanced scaffolds in medicinal chemistry. The product is typically handled under inert conditions to preserve stability.

tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate structure

2137970-74-0 structure

Product Name:tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate

CAS No:2137970-74-0

MF:C₂₀H₂₉NO₄

MW:347.448566198349

CID:6592565

PubChem ID:165471523

Update Time:2025-05-20

tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate
- EN300-798297
- 2137970-74-0
- Inchi： 1S/C20H29NO4/c1-6-24-15-16(2)18(22)12-13-21(19(23)25-20(3,4)5)14-17-10-8-7-9-11-17/h7-11H,2,6,12-15H2,1,3-5H3
- InChI Key： VXTRKFHACFYVQL-UHFFFAOYSA-N
- SMILES： O(C(N(CC1C=CC=CC=1)CCC(C(=C)COCC)=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 347.20965841g/mol
Monoisotopic Mass: 347.20965841g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 11
Complexity: 447
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 55.8Å²

tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-798297-1.0g	tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate	2137970-74-0	95%	1.0g	$1129.0	2024-05-21
Enamine	EN300-798297-0.05g	tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate	2137970-74-0	95%	0.05g	$948.0	2024-05-21
Enamine	EN300-798297-0.1g	tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate	2137970-74-0	95%	0.1g	$993.0	2024-05-21
Enamine	EN300-798297-0.25g	tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate	2137970-74-0	95%	0.25g	$1038.0	2024-05-21
Enamine	EN300-798297-0.5g	tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate	2137970-74-0	95%	0.5g	$1084.0	2024-05-21
Enamine	EN300-798297-2.5g	tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate	2137970-74-0	95%	2.5g	$2211.0	2024-05-21
Enamine	EN300-798297-5.0g	tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate	2137970-74-0	95%	5.0g	$3273.0	2024-05-21
Enamine	EN300-798297-10.0g	tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate	2137970-74-0	95%	10.0g	$4852.0	2024-05-21

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Additional information on tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate

Recent Advances in the Study of tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate (CAS: 2137970-74-0)

The compound tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate (CAS: 2137970-74-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate, which make it a promising candidate for the development of novel small-molecule inhibitors. The compound's ethoxymethyl and oxopentene moieties are particularly noteworthy, as they contribute to its reactivity and binding affinity with various biological targets. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalysis, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate exhibits notable activity against specific enzyme targets involved in inflammatory and oncogenic pathways. For instance, recent findings suggest that the compound can modulate the activity of kinases and proteases, which are critical in the regulation of cellular signaling. These findings open new avenues for the development of targeted therapies for diseases such as cancer and autoimmune disorders.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate with its biological targets. These studies have identified key functional groups that enhance the compound's binding affinity and selectivity, paving the way for the design of more potent derivatives. Researchers are also exploring the compound's potential as a scaffold for the development of prodrugs, which could improve its pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the compound's progression from the laboratory to clinical trials.

In conclusion, tert-butyl N-benzyl-N-[4-(ethoxymethyl)-3-oxopent-4-en-1-yl]carbamate (CAS: 2137970-74-0) represents a promising chemical entity with significant potential in medicinal chemistry. Continued research into its synthesis, biological activity, and therapeutic applications will be crucial for unlocking its full potential in drug discovery and development.